Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester)
Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester)
Brand Name:
Vulcanchem
CAS No.:
39938-00-6
VCID:
VC0117985
InChI:
InChI=1S/C31H38O15/c1-14(10-12-21(35)38-6)9-11-19-23(39-7)15(2)20-13-41-29(36)22(20)24(19)45-31-28(44-18(5)34)26(43-17(4)33)25(42-16(3)32)27(46-31)30(37)40-8/h9,25-28,31H,10-13H2,1-8H3/b14-9+/t25-,26-,27-,28+,31+/m0/s1
SMILES:
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)OC3C(C(C(C(O3)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C₃₁H₃₈O₁₅
Molecular Weight:
650.62
Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester)
CAS No.: 39938-00-6
Reference Standards
VCID: VC0117985
Molecular Formula: C₃₁H₃₈O₁₅
Molecular Weight: 650.62
| CAS No. | 39938-00-6 |
|---|---|
| Product Name | Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester) |
| Molecular Formula | C₃₁H₃₈O₁₅ |
| Molecular Weight | 650.62 |
| IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[[6-methoxy-5-[(E)-6-methoxy-3-methyl-6-oxohex-2-enyl]-7-methyl-3-oxo-1H-2-benzofuran-4-yl]oxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C31H38O15/c1-14(10-12-21(35)38-6)9-11-19-23(39-7)15(2)20-13-41-29(36)22(20)24(19)45-31-28(44-18(5)34)26(43-17(4)33)25(42-16(3)32)27(46-31)30(37)40-8/h9,25-28,31H,10-13H2,1-8H3/b14-9+/t25-,26-,27-,28+,31+/m0/s1 |
| SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)OC3C(C(C(C(O3)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C |
| PubChem Compound | 44207119 |
| Last Modified | Nov 11 2021 |
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